2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide

• IUPAC Name: 2-(diethylamino)-4,6-dimethyl-5-nitropyridine-3-carboxamide
• InChI: InChI=1S/C12H18N4O3/c1-5-15(6-2)12-9(11(13)17)7(3)10(16(18)19)8(4)14-12/h5-6H2,1-4H3,(H2,13,17)
• InChI Key: ZFWQTBZTLSYSPH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=C(C(=C1C(=O)N)C)[N+](=O)[O-])C
• Molecular Formula: C12H18N4O3
• DSSTOX Substance ID: DTXSID801188976
• Molecular Weight: 266.30 g/mol
• CAS RN: 400743-12-6

Description

2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide (DDN) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DDN is a member of the nitroaromatic family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide is not fully understood. However, it is believed to act by inhibiting various enzymes and pathways involved in cell growth and proliferation. 2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. 2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and physiological effects:
2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide inhibits the growth and proliferation of cancer cells, including breast, lung, and prostate cancer cells. 2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide has also been shown to decrease the levels of inflammatory cytokines and prostaglandins in vitro. In vivo studies have demonstrated that 2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide has analgesic and anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide has several advantages for lab experiments, including its potent activity against cancer cells and its ability to induce apoptosis. However, 2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide has several limitations, including its complex synthesis method, its potential toxicity, and its limited solubility in aqueous solutions.

Future Directions

Several future directions for 2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide research include investigating its potential use as a pesticide, developing new synthetic routes for 2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide, and investigating its potential use in combination with other anticancer agents. Additionally, further studies are needed to elucidate the mechanism of action of 2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide and to determine its potential toxicity in vivo.

Synthesis Methods

2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide can be synthesized through a multistep process involving nitration, reduction, and acylation reactions. The synthesis involves the use of nitric acid, sulfuric acid, and acetic anhydride, among other reagents. The process is complex and requires careful handling of the reagents due to their hazardous nature.

Scientific Research Applications

2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, 2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide has been investigated for its anticancer, antitumor, and antiviral activities. 2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide has also been shown to possess anti-inflammatory and analgesic properties. In agriculture, 2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide has been studied for its potential use as a pesticide due to its insecticidal properties. In environmental science, 2-(diethylamino)-4,6-dimethyl-5-nitronicotinamide has been investigated for its ability to degrade pollutants in soil and water.